[1R-(1alpha,2beta,5alpha)]-1-(isopropyl)-2-methoxy-4-methylcyclohexane

• CAS No.: 1565-76-0
• Product Name: [1R-(1alpha,2beta,5alpha)]-1-(isopropyl)-2-methoxy-4-methylcyclohexane
• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• IUPAC Name: 2-methoxy-4-methyl-1-propan-2-ylcyclohexane
• Standard InChI: InChI=1S/C11H22O/c1-8(2)10-6-5-9(3)7-11(10)12-4/h8-11H,5-7H2,1-4H3
• Standard InChIKey: JDGJLPHFRJNJMN-UHFFFAOYSA-N
• Isomeric SMILES: C[C@@H]1CC[C@H]([C@@H](C1)OC)C(C)C
• SMILES: CC1CCC(C(C1)OC)C(C)C
• Canonical SMILES: CC1CCC(C(C1)OC)C(C)C
• Density: 0.856-0.862
• Physical Description: Clear colourless liquid; Minty aroma
• Description: 1-Menthyl methyl ether belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. 1-Menthyl methyl ether is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 1-menthyl methyl ether is primarily located in the membrane (predicted from logP) and cytoplasm. 1-Menthyl methyl ether has a minty taste.
• Solubility: Soluble in heptane; Slightly soluble in triacetin; Insoluble in water; Soluble (in ethanol)
• PubChem Compound: 102648
• Last Modified: Nov 11 2021